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Compound of Interest

Compound Name: 4-Chlorobenzyl bromide

CAS No.: 622-95-7

Cat. No.: B1630557

Get Quote

4-Chlorobenzyl bromide is an aromatic organohalogen compound distinguished by its dual

reactivity. The molecule features a benzyl bromide group, which is highly susceptible to

nucleophilic substitution, and a chemically robust chloro-substituent on the aromatic ring. This

structure makes it an invaluable electrophilic building block for introducing the 4-chlorobenzyl

moiety into diverse molecular architectures. The presence of this group is known to modulate

biological activity by influencing factors such as lipophilicity and metabolic stability, making 4-
Chlorobenzyl bromide a key intermediate in the synthesis of numerous active pharmaceutical

ingredients (APIs) and advanced materials. This guide serves as a foundational resource for

understanding and effectively utilizing this versatile reagent in a research and development

setting.

Core Physicochemical & Structural Data
A precise understanding of a compound's fundamental properties is a prerequisite for its

effective application in synthesis and analysis.
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Property Value Source(s)

Molecular Formula C7H6BrCl [1][2]

Molecular Weight 205.48 g/mol [1][3]

IUPAC Name
1-(bromomethyl)-4-

chlorobenzene
[1]

Synonyms
α-Bromo-p-chlorotoluene, p-

Chlorobenzyl bromide

CAS Number 622-95-7 [1][3]

Appearance
White to off-white crystalline

solid

Melting Point 46-52 °C [2]

Boiling Point 107-108 °C @ 8 mmHg [2][3]

Key Hazard Lachrymatory [3]

Synthesis and Mechanistic Insight
The most common and industrially scalable method for producing 4-Chlorobenzyl bromide is

through the selective free-radical bromination of 4-chlorotoluene. This reaction leverages the

enhanced stability of the benzylic radical intermediate.

Experimental Protocol: Free-Radical Bromination of 4-
Chlorotoluene

Reagent Preparation: In a three-neck round-bottom flask fitted with a reflux condenser,

thermometer, and overhead stirrer, dissolve 4-chlorotoluene (1.0 eq.) and N-

Bromosuccinimide (NBS, 1.05 eq.) in a suitable anhydrous solvent (e.g., carbon tetrachloride

or acetonitrile).

Initiation: Add a catalytic quantity of a radical initiator, such as azobisisobutyronitrile (AIBN)

or benzoyl peroxide (0.02 eq.). The choice of initiator is critical; AIBN is often preferred for its

predictable decomposition kinetics.
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Reaction Execution: Heat the mixture to reflux (approx. 77°C for CCl₄). The reaction can be

initiated and sustained by irradiation with a UV lamp, which facilitates the homolytic cleavage

of the initiator and bromine source.

Monitoring: Track the reaction's progress by periodically taking aliquots and analyzing them

via Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to observe the

consumption of 4-chlorotoluene.

Work-up: Once the starting material is consumed, cool the reaction mixture to room

temperature. The succinimide by-product, being insoluble in the nonpolar solvent, will

precipitate and can be removed by vacuum filtration.

Purification: Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any

remaining bromine, followed by a brine wash. Dry the organic layer over anhydrous

magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The crude

product is typically purified by recrystallization from a suitable solvent like hexane to yield

pure 4-Chlorobenzyl bromide.

Visualization of the Synthetic Pathway
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Caption: Standard laboratory workflow for Sₙ2 reactions.

Safety and Handling Protocols
As a Senior Application Scientist, ensuring laboratory safety is paramount. 4-Chlorobenzyl
bromide is a potent lachrymator (induces tearing) and is corrosive.
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Personal Protective Equipment (PPE): Always handle this reagent inside a certified chemical

fume hood. Wear nitrile gloves, chemical splash goggles, and a flame-retardant lab coat.

Handling: Avoid inhalation of dust or vapors. Prevent contact with skin and eyes. Use only

spark-proof tools and equipment.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents, bases, and metals. The container should be tightly sealed and

may be stored under an inert atmosphere.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Conclusion
4-Chlorobenzyl bromide is a cornerstone reagent whose value is defined by its predictable

reactivity and the strategic importance of the 4-chlorobenzyl moiety in functional molecules. Its

molecular formula of C7H6BrCl and molecular weight of 205.48 g/mol are fundamental

constants for any stoichiometric calculation. A comprehensive understanding of its synthesis,

handling requirements, and reaction profile, as detailed in this guide, is essential for any

scientist aiming to leverage its full potential in research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

